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Compound of Interest

Compound Name: Rebaudioside G

Cat. No.: B1342904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Rebaudioside G (Reb G) content in various

Stevia rebaudiana cultivars, supported by experimental data from scientific literature.

Rebaudioside G, a minor steviol glycoside, is of increasing interest due to its potential role in

the overall taste profile and potential biological activities of Stevia extracts.

Data Presentation: Quantitative Comparison of
Rebaudioside G
The following table summarizes the quantitative content of Rebaudioside G found in the

leaves of different Stevia rebaudiana cultivars, as reported in a comprehensive analysis of 20

distinct genotypes. The data is presented as milligrams of Rebaudioside G per gram of dry

leaf weight (mg/g DW).
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Cultivar/Genotype
Rebaudioside G Content
(mg/g DW)

Reference

Criolla 0.08 ± 0.01 [1]

Hi-Reb A 0.12 ± 0.02 [1]

ND1 0.15 ± 0.03 [1]

No-Reb A 0.05 ± 0.01 [1]

Reb C 0.09 ± 0.02 [1]

Note: The data presented is based on a study that classified Stevia genotypes into different

chemotypes. The values represent the average content for the genotypes within each class.

Experimental Protocols
The quantification of Rebaudioside G in Stevia rebaudiana leaves involves several key steps,

from sample preparation to chromatographic analysis. The following is a detailed methodology

based on established protocols in the field.[1]

Sample Preparation and Extraction
Leaf Material: Twenty milligrams of powdered, dried Stevia rebaudiana leaves are used for

each sample.

Extraction Solvent: A solution of water and acetonitrile in a 3:1 ratio is used as the extraction

solvent.

Extraction Process: One milliliter of the extraction solvent is added to the powdered leaf

material. The mixture is then placed on a rotary stirrer for 35 minutes at 65°C to facilitate the

extraction of steviol glycosides.

Centrifugation and Filtration: After extraction, the mixture is centrifuged at 12,000 rpm for 10

minutes. The resulting supernatant is collected and filtered through a 0.22-µm syringe filter to

remove any particulate matter. The filtered extract is then stored at 4°C until analysis.

Chromatographic Analysis (U-HPLC-HRMS)
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Instrumentation: An Ultra-High-Performance Liquid Chromatography (U-HPLC) system

coupled with a High-Resolution Mass Spectrometer (HRMS) is utilized for the separation and

quantification of Rebaudioside G.

Column: A reversed-phase C18 column is typically used for the separation of steviol

glycosides.

Mobile Phase: The mobile phase consists of a gradient of water with 0.1% formic acid and

acetonitrile.

Quantification: Absolute quantification of Rebaudioside G is performed by creating a

standard curve using a certified reference standard of Rebaudioside G. The concentration

in the samples is determined by comparing the peak area of the analyte with the standard

curve. Each extract is typically injected multiple times (e.g., three times) directly and after

dilution (e.g., 100x) to ensure accuracy.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for the quantitative analysis of

Rebaudioside G in Stevia cultivars and a conceptual signaling pathway related to steviol

glycoside biosynthesis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/product/b1342904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Data Output

Dried Stevia Leaves

Powdering of Leaves

Solvent Extraction
(Water:Acetonitrile 3:1, 65°C)

Centrifugation
(12,000 rpm, 10 min)

Filtration (0.22 µm)

U-HPLC-HRMS Analysis

Quantification of Reb G

Comparative Data Table

Click to download full resolution via product page

Fig. 1: Experimental workflow for Rebaudioside G quantification.
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Fig. 2: Simplified steviol glycoside biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Quantitative Comparison of Rebaudioside G Content in
Different Stevia Cultivars]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342904#quantitative-comparison-of-rebaudioside-g-
content-in-different-stevia-cultivars]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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